Cas no 1040661-63-9 (N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide)

• Product Name: N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide
• CAS No: 1040661-63-9
• MF: C₁₈H₁₆N₂O₄S₂
• MW: 388.460641860962
• CID: 6382516
• PubChem ID: 25852502
• Update Time: 2025-06-09

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide
• N-[1-(furan-2-carbonyl)-2,3-dihydroindol-6-yl]-5-methylthiophene-2-sulfonamide
• F5099-0418
• 1040661-63-9
• AKOS024498339
• N-(1-(furan-2-carbonyl)indolin-6-yl)-5-methylthiophene-2-sulfonamide

• Inchi： 1S/C18H16N2O4S2/c1-12-4-7-17(25-12)26(22,23)19-14-6-5-13-8-9-20(15(13)11-14)18(21)16-3-2-10-24-16/h2-7,10-11,19H,8-9H2,1H3
• InChI Key： JCMAWPNMNISERU-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(NC1C=CC2=C(C=1)N(C(C1=CC=CO1)=O)CC2)(=O)=O

Computed Properties

• Exact Mass: 388.05514934g/mol
• Monoisotopic Mass: 388.05514934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 116Ų

Additional information on N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide (CAS No. 1040661-63-9): A Comprehensive Overview

N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide (CAS No. 1040661-63-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of indole derivatives and features a unique structural arrangement that includes a furan ring, a thiophene ring, and a sulfonamide group. The intricate structure of this compound has been the subject of numerous studies aimed at elucidating its biological activities and potential as a drug candidate.

The indole scaffold is a well-known privileged structure in medicinal chemistry, known for its diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. The presence of the furan ring and the thiophene ring in the structure of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide adds additional layers of complexity and functionality. These heterocyclic rings are known to enhance the compound's lipophilicity and improve its pharmacokinetic properties, making it a promising candidate for drug development.

The sulfonamide group is another key feature of this compound. Sulfonamides have been widely used in medicine for their antibacterial and anti-inflammatory properties. In the context of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide, the sulfonamide group may contribute to the compound's ability to interact with specific biological targets, such as enzymes or receptors involved in various disease pathways.

Recent research has focused on the potential therapeutic applications of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide in various diseases. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide has also been investigated for its anti-cancer activity. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

The pharmacokinetic properties of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide have also been studied extensively. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. These properties are crucial for ensuring that the compound can effectively reach its target tissues and exert its therapeutic effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-yl]-5-methylthiophene-2-sulfonamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and has demonstrated promising therapeutic effects in patients with inflammatory diseases and certain types of cancer.

In conclusion, N-[1-(furan-2-carbonyl)-2,3-dihydro-1H-indol-6-y]-5-methylthiophene-2-sulfonamide (CAS No. 1040661-63-9) is a promising compound with a unique structural arrangement that confers multiple biological activities. Its potential as a therapeutic agent for inflammatory diseases and cancer is supported by extensive preclinical research and ongoing clinical trials. As research continues to advance our understanding of this compound's mechanisms of action and pharmacological properties, it holds great promise for future drug development.